Cas no 2034633-42-4 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2034633-42-4
• MF: C₁₄H₁₅N₃O₄S₂
• MW: 353.416600465775
• CID: 5553402
• Update Time: 2025-05-20

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1-methylpyrazole-4-sulfonamide
• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C14H15N3O4S2/c1-17-9-11(8-15-17)23(19,20)16-10-14(18,12-4-2-6-21-12)13-5-3-7-22-13/h2-9,16,18H,10H2,1H3
• InChI Key： WQLRWPOXYIYOBV-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(NCC(C2=CC=CO2)(O)C2SC=CC=2)(=O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide

N-2-(Furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034633-42-4): A Comprehensive Overview

N-2-(Furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034633-42-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The molecular structure of N-2-(Furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide is composed of a pyrazole core, a sulfonamide group, and heterocyclic rings such as furan and thiophene. These structural elements contribute to its pharmacological properties, including its ability to modulate specific biological targets. Recent studies have highlighted the compound's potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes.

In the context of medicinal chemistry, the design and synthesis of N-2-(Furan-2-yl)-2-hydroxy-2-(thiophen-2-y l)ethyl-1-methyl-1H-pyrazole-4-sulfonamide have been extensively explored. Researchers have employed various synthetic routes to optimize the yield and purity of the compound. One notable approach involves the reaction of 1-methylpyrazole with sulfuryl chloride to form the sulfonamide intermediate, followed by coupling with a substituted furan and thiophene derivative. This multi-step synthesis process ensures the formation of the desired product with high efficiency and selectivity.

The biological activity of N-2-(Furan-2-y l)-2-hydroxy - 2-(thiophen - 2 - yl) ethyl - 1 - methyl - 1H - pyrazole - 4 - sulfonamide has been evaluated in several in vitro and in vivo models. In vitro studies have demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promise in reducing oxidative stress, which is a key factor in many chronic diseases.

Preclinical studies have further validated the therapeutic potential of N - 2 - (Furan - 2 - yl) - 2 - hydroxy - 2 - (thiophen - 2 - yl) ethyl - 1 - methyl - 1H - pyrazole - 4 - sulfonamide. In animal models of inflammatory diseases, such as rheumatoid arthritis and colitis, the compound has exhibited significant anti-inflammatory and analgesic properties. These findings suggest that it may be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N - 2 -(Furan - 2 - yl) - 2 - hydroxy - 2 -(thiophen - 2 - yl)ethyl - 1 -(methyl) -(1H-pyrazol ) -(4-sulfonamide) has also shown potential in neuroprotective applications. Studies have indicated that it can protect neurons from oxidative damage and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The safety profile of N -(furan -( yl)) -(hydroxy ) -(thiophen ) -(ethy l) -(methylpyrazol ) -(sulfonamide) has been evaluated through extensive toxicity studies. These studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in both in vitro and in vivo models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(furan)-(hydroxy)-(thiophen)-(ethy)-(methylpyrazol)-(sulfonamide) (CAS No. 2034633-42-4) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in advancing treatments for inflammatory and neurological disorders.